Cas no 2098078-17-0 ((4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol)

• Product Name: (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol
• CAS No: 2098078-17-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5726694
• PubChem ID: 121199345
• Update Time: 2025-10-29

(4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026706661
• (4-(5-methylfuran-2-yl)pyrrolidin-3-yl)methanol
• starbld0032473
• F1907-1056
• 2098078-17-0
• (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C10H15NO2/c1-7-2-3-10(13-7)9-5-11-4-8(9)6-12/h2-3,8-9,11-12H,4-6H2,1H3
• InChI Key： PACIQNCZJXVMTK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CNCC1CO

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.4Ų

Additional information on (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol

Comprehensive Guide to (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol (CAS No. 2098078-17-0): Properties, Applications, and Market Insights

(4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol (CAS No. 2098078-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrrolidine core linked to a 5-methylfuran-2-yl group and a methanol substituent, exhibits unique structural characteristics that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its role in drug discovery and material science.

The molecular structure of (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol combines aromatic and aliphatic components, offering a balance of reactivity and stability. This hybrid structure is particularly useful in designing bioactive molecules, where the furan ring contributes to electron-rich properties, while the pyrrolidine scaffold enhances conformational flexibility. Such features are critical in developing compounds with improved pharmacokinetic profiles, a hot topic in modern medicinal chemistry.

One of the most searched questions about CAS 2098078-17-0 relates to its synthetic routes. The compound can be synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or reductive amination techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the growing demand for efficient and scalable synthesis protocols. Researchers also explore its derivatives for enhanced bioactivity, aligning with trends in personalized medicine and targeted therapies.

In pharmaceutical applications, (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol serves as a versatile intermediate. Its structural motifs are found in compounds investigated for central nervous system (CNS) disorders, inflammation, and metabolic diseases. The methanol group allows for further functionalization, making it a valuable building block in drug design. This adaptability resonates with current industry needs for modular and tunable chemical entities.

Beyond pharmaceuticals, CAS 2098078-17-0 has potential in material science. The furan-pyrrolidine hybrid structure could contribute to the development of novel polymers or coatings with tailored properties. As sustainability becomes a key focus, researchers are examining such compounds for biodegradable materials—a trending topic in green chemistry initiatives worldwide.

The market for (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol is evolving, driven by R&D investments in life sciences and specialty chemicals. Suppliers and manufacturers highlight its high purity grades (>98%) to meet stringent research requirements. SEO analytics reveal increasing searches for "buy 2098078-17-0" and "5-methylfuran-pyrrolidine derivatives," indicating commercial interest. Regulatory compliance and safety data (e.g., SDS) are also frequently queried, underscoring the need for transparent technical documentation.

In summary, (4-(5-Methylfuran-2-yl)pyrrolidin-3-yl)methanol (CAS No. 2098078-17-0) represents a compelling case study in interdisciplinary chemistry. Its structural uniqueness, applicability in drug discovery, and emerging material uses position it as a compound of sustained scientific and industrial relevance. As research advances, this molecule is likely to feature prominently in publications and patents, further solidifying its role in innovation-driven sectors.